Cas no 2229686-70-6 (4-(1-phenylcyclopropyl)but-3-en-2-amine)

• Product Name: 4-(1-phenylcyclopropyl)but-3-en-2-amine
• CAS No: 2229686-70-6
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 6183552
• PubChem ID: 165647828
• Update Time: 2025-06-15

4-(1-phenylcyclopropyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(1-phenylcyclopropyl)but-3-en-2-amine
• 2229686-70-6
• EN300-1860842

• Inchi： 1S/C13H17N/c1-11(14)7-8-13(9-10-13)12-5-3-2-4-6-12/h2-8,11H,9-10,14H2,1H3/b8-7+
• InChI Key： RLKZEJZVVOORRK-BQYQJAHWSA-N
• SMILES： NC(C)/C=C/C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 187.136099547g/mol
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 4-(1-phenylcyclopropyl)but-3-en-2-amine

Introduction to 4-(1-phenylcyclopropyl)but-3-en-2-amine (CAS No. 2229686-70-6)

4-(1-phenylcyclopropyl)but-3-en-2-amine, with the CAS number 2229686-70-6, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of substituted amines and exhibits unique structural features that make it a promising candidate for various therapeutic applications. The cyclopropyl and phenyl groups, along with the butenamine moiety, contribute to its distinct chemical and biological properties.

The synthesis of 4-(1-phenylcyclopropyl)but-3-en-2-amine has been reported in several recent studies, highlighting its potential as a lead compound for drug development. The cyclopropyl ring, known for its strain and reactivity, can influence the compound's conformational flexibility and binding affinity to biological targets. The phenyl group, on the other hand, enhances the lipophilicity and can modulate the compound's pharmacokinetic properties.

In terms of biological activity, 4-(1-phenylcyclopropyl)but-3-en-2-amine has shown promising results in preliminary in vitro and in vivo studies. Research has demonstrated its potential as an antagonist or modulator of specific receptors, such as G protein-coupled receptors (GPCRs) and ion channels. These receptors play crucial roles in various physiological processes, including neurotransmission, immune response, and cellular signaling.

One of the key areas of interest for 4-(1-phenylcyclopropyl)but-3-en-2-amine is its potential application in the treatment of neurological disorders. Studies have indicated that this compound can modulate neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The ability to fine-tune these systems could lead to the development of more effective and targeted therapies.

Beyond neurological applications, 4-(1-phenylcyclopropyl)but-3-en-2-amine has also shown promise in other therapeutic areas. For instance, it has been investigated for its anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and inflammatory bowel disease. The compound's ability to inhibit pro-inflammatory cytokines and enzymes may provide a new avenue for developing anti-inflammatory drugs with fewer side effects.

The pharmacokinetic profile of 4-(1-phenylcyclopropyl)but-3-en-2-amine is another important aspect that has been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures a longer half-life in vivo. These characteristics are crucial for optimizing drug delivery and efficacy.

To further explore the therapeutic potential of 4-(1-phenylcyclopropyl)but-3-en-2-amine, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 4-(1-phenylcyclopropyl)but-3-en-2-amine (CAS No. 2229686-70-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for drug development. Continued research and clinical trials will provide valuable insights into its full therapeutic potential and contribute to the advancement of medical treatments for various diseases.